Cas no 1795212-82-6 (2-hexyl-2-hydroxybutanedioic acid)

• Product Name: 2-hexyl-2-hydroxybutanedioic acid
• CAS No: 1795212-82-6
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 5883086
• PubChem ID: 139579979
• Update Time: 2024-01-11

2-hexyl-2-hydroxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-2-hydroxybutanedioic acid
• 1795212-82-6
• EN300-1131414
• hexylmalic acid
• SCHEMBL21459700

• Inchi： 1S/C10H18O5/c1-2-3-4-5-6-10(15,9(13)14)7-8(11)12/h15H,2-7H2,1H3,(H,11,12)(H,13,14)
• InChI Key： FRMCXIDOMSABGB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 218.11542367g/mol
• Monoisotopic Mass: 218.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives